Cas no 55968-16-6 (2-(Thiophen-2-yl)-1H-indole)

2-(Thiophen-2-yl)-1H-indole is a heterocyclic compound featuring a fused indole core substituted with a thiophene moiety at the 2-position. This structure imparts unique electronic and steric properties, making it valuable as a building block in organic synthesis, particularly for pharmaceuticals and materials science applications. Its dual aromatic systems enhance π-conjugation, which is beneficial for designing optoelectronic materials or bioactive molecules. The compound’s rigid framework and functional group compatibility allow for further derivatization, enabling tailored modifications for specific research or industrial needs. High purity grades ensure reproducibility in synthetic workflows, supporting its use in advanced chemical development.
2-(Thiophen-2-yl)-1H-indole structure
2-(Thiophen-2-yl)-1H-indole structure
Product Name:2-(Thiophen-2-yl)-1H-indole
CAS No:55968-16-6
MF:C12H9NS
MW:199.271561384201
MDL:MFCD00661775
CID:366974
PubChem ID:2795653
Update Time:2025-06-07

2-(Thiophen-2-yl)-1H-indole Chemical and Physical Properties

Names and Identifiers

    • 2-(Thiophen-2-yl)-1H-indole
    • 1H-Indole,2-(2-thienyl)-
    • 2-thiophen-2-yl-1H-indole
    • 2-THIOPHEN-2-YL-INDOLE
    • SR-01000643102-1
    • 1W-0332
    • MFCD00661775
    • HMS542A03
    • Z1198154423
    • CS-0155996
    • A870050
    • DTXSID80383803
    • SCHEMBL11815892
    • 55968-16-6
    • 2-Thiophen-2-ylindole
    • EN300-1588477
    • AKOS002112893
    • CCG-53980
    • FT-0691212
    • 2-(2-thienyl)-1H-indole
    • Maybridge1_000179
    • Thienylindol
    • NS00016090
    • SCHEMBL2546875
    • STK129058
    • DS-022562
    • MDL： MFCD00661775
    • Inchi： 1S/C12H9NS/c1-2-5-10-9(4-1)8-11(13-10)12-6-3-7-14-12/h1-8,13H
    • InChI Key： YKSQPGLJCBOZNG-UHFFFAOYSA-N
    • SMILES： S1C=CC=C1C1=CC2C=CC=CC=2N1

Computed Properties

  • Exact Mass: 199.04600
  • Monoisotopic Mass: 199.046
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 207
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 44A^2

Experimental Properties

  • Density: 1.272
  • Boiling Point: 393.8 °C at 760 mmHg
  • Flash Point: 190.3 °C
  • PSA: 44.03000
  • LogP: 3.89640

2-(Thiophen-2-yl)-1H-indole Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-(Thiophen-2-yl)-1H-indole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-IQ676-50mg
2-(Thiophen-2-yl)-1H-indole
 55968-16-6 97%
50mg
 220.0CNY 2021-08-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-IQ676-200mg
2-(Thiophen-2-yl)-1H-indole
 55968-16-6 97%
200mg
 551.0CNY 2021-08-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-IQ676-1g
2-(Thiophen-2-yl)-1H-indole
 55968-16-6 97%
1g
 2375.0CNY 2021-08-04
Chemenu
CM147129-5g
2-(Thiophen-2-yl)-1H-indole
 55968-16-6 95%+
5g
 $589 2021-08-05
Chemenu
CM147129-250mg
2-(Thiophen-2-yl)-1H-indole
 55968-16-6 95%+
250mg
 $*** 2023-03-31
Chemenu
CM147129-1g
2-(Thiophen-2-yl)-1H-indole
 55968-16-6 95%+
1g
 $*** 2023-03-31
Chemenu
CM147129-5g
2-(Thiophen-2-yl)-1H-indole
 55968-16-6 95%+
5g
 $*** 2023-03-31
abcr
AB341161-500 mg
2-(2-Thienyl)-1H-indole, 95%; .
 55968-16-6 95%
500mg
 €132.00 2023-04-26
abcr
AB341161-1 g
2-(2-Thienyl)-1H-indole, 95%; .
 55968-16-6 95%
1g
 €223.80 2023-04-26
CHENG DOU FEI BO YI YAO Technology Co., Ltd.
FB02012-5g
2-(Thiophen-2-yl)-1H-indole
 55968-16-6 97%
5g
 $1550 2023-09-07

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